![molecular formula C15H19N3O2 B7538134 4-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]piperazin-2-one](/img/structure/B7538134.png)
4-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]piperazin-2-one
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Overview
Description
4-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]piperazin-2-one, also known as DQP, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
4-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]piperazin-2-one acts as a partial agonist of dopamine and serotonin receptors, meaning that it activates these receptors to a lesser extent than their natural ligands. This mechanism of action allows this compound to modulate the activity of these receptors in a selective and subtle manner, which may have therapeutic implications.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of intracellular signaling pathways, and the alteration of gene expression. These effects are thought to underlie the therapeutic potential of this compound in various diseases and disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]piperazin-2-one in lab experiments is its well-characterized pharmacology and mechanism of action. This allows researchers to study the effects of this compound on specific receptors and signaling pathways with a high degree of precision. However, one limitation of using this compound is its relatively low potency and efficacy compared to other drugs targeting dopamine and serotonin receptors. This may limit its utility in certain experimental settings.
Future Directions
There are several future directions for research on 4-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]piperazin-2-one, including the development of new drugs based on its scaffold, the optimization of its pharmacological properties, and the exploration of its therapeutic potential in various diseases and disorders. Additionally, further studies are needed to elucidate the molecular mechanisms underlying its effects on neurotransmitter release, intracellular signaling, and gene expression. Overall, this compound represents a promising compound for scientific research with potential applications in various fields.
Synthesis Methods
4-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]piperazin-2-one is synthesized by reacting 3,4-dihydro-2H-quinoline with acetic anhydride and piperazine. The reaction is carried out in the presence of a catalyst and under controlled conditions to ensure the purity and yield of the product.
Scientific Research Applications
4-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]piperazin-2-one has been studied extensively for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been shown to modulate the activity of dopamine and serotonin receptors, which are involved in the regulation of mood, behavior, and cognition. In pharmacology, this compound has been used as a reference compound for testing the activity of new drugs targeting dopamine and serotonin receptors. In medicinal chemistry, this compound has been used as a scaffold for developing new drugs with improved pharmacological properties.
properties
IUPAC Name |
4-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]piperazin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O2/c19-14-10-18(9-7-16-14)15(20)11-17-8-3-5-12-4-1-2-6-13(12)17/h1-2,4,6H,3,5,7-11H2,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALWVBSYMJBIHHY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2N(C1)CC(=O)N3CCNC(=O)C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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